Cas no 2034474-88-7 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2034474-88-7
• MF: C₁₅H₁₆N₂O₃
• MW: 272.2991
• CID: 5351477
• Update Time: 2025-07-19

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-5-methyl-1,2-oxazole-3-carboxamide
• N-(isochroman-3-ylmethyl)-5-methylisoxazole-3-carboxamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H16N2O3/c1-10-6-14(17-20-10)15(18)16-8-13-7-11-4-2-3-5-12(11)9-19-13/h2-6,13H,7-9H2,1H3,(H,16,18)
• InChI Key： OQZDRABQSQQDKL-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C([H])([H])N([H])C(C1C([H])=C(C([H])([H])[H])ON=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide

Professional Introduction to N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034474-88-7)

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034474-88-7, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The intricate architecture of this molecule, characterized by a fused heterocyclic system and an amide functional group, positions it as a candidate for exploring novel therapeutic pathways.

The core structure of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide incorporates a benzopyran moiety, which is well-known for its presence in various bioactive natural products and synthetic drugs. The benzopyran ring system contributes to the molecule's stability and reactivity, making it a valuable scaffold for medicinal chemists. Additionally, the presence of a methyl group at the 5-position of the oxazole ring introduces further complexity and may influence the compound's pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such complex molecules. Studies have indicated that the benzopyran scaffold can interact with biological targets in multiple ways, often leading to inhibitory effects on enzymes and receptors involved in disease pathways. The amide group in N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide further enhances its potential as a pharmacophore by allowing hydrogen bonding interactions with biological macromolecules.

In the realm of drug discovery, the oxazole ring is another critical feature that has been extensively studied for its bioactivity. Oxazoles are known to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a methyl group at the 5-position of the oxazole ring in this compound may modulate its biological activity by influencing electron distribution and steric hindrance around the ring system.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The synthesis and characterization of N-[(3,4-dihydro-1H-2-benzopyran)-3ylmethyl]-5-methyl-1,2oxazole-3carboxamide have provided valuable insights into how modifications at specific positions within the molecule can alter its pharmacological profile. For instance, variations in the substitution pattern around the benzopyran ring have been shown to significantly impact binding affinity to target proteins.

The compound's potential as a lead molecule has been explored through various biochemical assays aimed at identifying new therapeutic targets. Preliminary studies suggest that N-[(3,4-dihydro-1H-2-benzopyran-3yl)methyl]-5-methyl-1,2oxazole-3carboxamide may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. This finding aligns with ongoing efforts to develop treatments for conditions such as diabetes and obesity by targeting key regulatory enzymes.

The role of computational modeling in drug design has become increasingly prominent in recent years. Molecular docking simulations have been employed to predict how N-[(3,4-dihydro-1H-2-benzopyran-3yl)methyl]-5-methyl-1,2oxazole-3carboxamide interacts with potential biological targets. These studies have provided critical information about binding modes and affinity constants, which are essential for optimizing lead compounds into viable drug candidates.

In addition to its potential therapeutic applications, N-[(3,4-dihydro-H-2-benzopyran)-3yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide represents an important example of how structural complexity can be leveraged to develop novel bioactive molecules. The integration of advanced synthetic techniques with modern analytical methods has allowed researchers to explore increasingly sophisticated molecular architectures with greater precision.

The future directions of research on this compound may include further optimization of its chemical structure to enhance its pharmacological properties. Strategies such as derivatization at various positions within the molecule could be employed to improve solubility, bioavailability, and target specificity. Additionally, investigation into its mechanism of action will be crucial for understanding how it interacts with biological systems and whether it can be developed into a lead compound for future drug development.

In conclusion, N-[(3,4-dihydro-H-2-benzopyran)-3yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide, identified by CAS number CAS No. 2034474- 88- 7, represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents targeting various diseases.